Cas no 2680758-39-6 (2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid)

• Product Name: 2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• CAS No: 2680758-39-6
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5652865
• PubChem ID: 165918755
• Update Time: 2025-06-03

2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680758-39-6
• EN300-28277192
• 2-(methoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• 2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C11H15NO5/c1-3-7-17-10(15)12-6-4-5-11(12,8-16-2)9(13)14/h3-5H,1,6-8H2,2H3,(H,13,14)
• InChI Key： FLAFBVADXIIWEG-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)C=CCN1C(=O)OCC=C

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid

2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2680758-39-6, known as 2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which combines a pyrrole ring with substituents that confer versatile functional properties. Recent studies have highlighted its potential applications in drug delivery systems and as a precursor for bioactive compounds.

Structure and Synthesis

The molecular structure of 2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid is notable for its complexity and functionality. The pyrrole ring serves as the central framework, with substituents including a methoxymethyl group, a propenyl ether moiety, and a carboxylic acid group. These groups contribute to the molecule's reactivity and stability, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have employed strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize its production. These methods not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

Biological Activity and Applications

2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid has demonstrated promising biological activity in various assays. Studies have shown that it exhibits moderate inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development.

In the agricultural sector, this compound has been investigated for its pesticidal properties. Research indicates that it can act as a growth regulator for plants, potentially enhancing crop resilience against environmental stressors. These findings underscore its versatility across different domains of applied chemistry.

Recent Research Highlights

Recent studies have delved into the mechanistic insights of 2-(methoxymethyl)-1-(prop-2-en-1-yloxy)carbonyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid's interactions with biological systems. For instance, researchers have employed computational modeling to predict its binding affinities with target proteins, providing valuable insights into its pharmacokinetic profile.

Additionally, green chemistry approaches have been integrated into its synthesis and application studies. By utilizing renewable feedstocks and energy-efficient reaction conditions, scientists aim to reduce the ecological footprint of this compound's production while maintaining its efficacy.

Conclusion

In summary, CAS No 2680758-39-6, or 2-(methoxymethyl)-1-(prop-2-en